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Compound of Interest

Compound Name: Calcium selenide

Cat. No.: B072165

Essential guidance for the safe handling, storage, and disposal of Calcium Selenide, ensuring
the protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the integrity of your work and
your personal safety are paramount. This guide provides immediate and essential safety
protocols for handling Calcium Selenide (CaSe), a compound used in the production of
selenium-containing materials and as a semiconductor. Adherence to these procedures is
critical due to the toxic nature of Calcium Selenide if swallowed or inhaled, and its potential to
cause organ damage through prolonged or repeated exposure.[1][2][3]

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Calcium Selenide, a comprehensive approach to personal protection is non-
negotiable. The following table summarizes the required PPE to mitigate exposure risks.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b072165?utm_src=pdf-interest
https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1GO_CALCIUM+SELENIDE+%28CASE%29+POWDER_SDS-US_English.pdf
https://www.chemical-label.com/en/ghs/print-clp/1305-84-6/calcium-selenide
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-selenide
https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Respiratory Protection

In case of insufficient
ventilation, wear a suitable
NIOSH-approved respirator.[1]
A full-face respirator is
recommended if exposure
limits are exceeded or irritation

is experienced.

To prevent inhalation of toxic
dust particles.[1][3]

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[4] A
face shield should be worn in
situations with a risk of

splashing or dust generation.

[5][6]

To protect eyes from contact

with hazardous particles.

Skin and Body Protection

Wear impervious, flame-
resistant clothing.[4] Normal
work clothing, such as long-
sleeved shirts and long pants,
is @ minimum requirement.[1]
Chemical-resistant gloves
(e.g., nitrile) should be worn
and inspected before each

use.[5]

To prevent skin contact with

the chemical.

Hand Protection

Handle with impervious gloves.

Dispose of contaminated
gloves after use in accordance
with good laboratory practices.
[6]

To prevent dermal absorption

of the toxic substance.

Occupational Exposure Limits

Monitoring the concentration of airborne Calcium Selenide is crucial. The following exposure

limits have been established by regulatory bodies:
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Exposure Limit (TWA - 8-hour Time-
Regulatory Body

Weighted Average)
OSHA (PEL) 0.2 mg/m3[1]
ACGIH (TLV) 0.2 mg/m3[1]
NIOSH (REL) 0.2 mg/m3[1]
California PEL 0.2 mg/m3[1]

Procedural Workflow for Handling Calcium Selenide

To ensure a safe and controlled environment, a systematic approach to handling Calcium
Selenide is essential. The following diagram outlines the key steps from preparation to

disposal.
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Workflow for Safe Handling of Calcium Selenide
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Detailed Protocols
Handling and Storage

Ventilation: Always handle Calcium Selenide in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1]

Preventing Contamination: Do not eat, drink, or smoke in areas where Calcium Selenide is
handled.[1] Wash hands thoroughly after handling the material.[1][7]

Storage Conditions: Store the compound in a cool, dry place away from direct sunlight and
incompatible materials such as strong oxidizing agents.[1] The storage container must be
kept tightly closed and stored in a locked area.[1][7]

First Aid Measures

Inhalation: If inhaled, immediately move the person to fresh air and keep them comfortable
for breathing.[1] Seek immediate medical attention.[7] Do not use mouth-to-mouth
resuscitation if the victim has inhaled the substance.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water.[7]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, removing contact lenses if present and easy to do.[7] Seek medical attention if
irritation persists.

Ingestion: If swallowed, rinse the mouth and immediately call a poison center or doctor.[1][7]
Do not induce vomiting.[7]

Spill and Disposal Plan

Spill Response: In the event of a spill, wear appropriate respiratory and protective
equipment.[7] Isolate the spill area and ensure adequate ventilation.[7] Carefully vacuum up
the spilled material using a HEPA filter and place it in a sealed container for disposal.[7]
Avoid raising dust.
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» Waste Disposal: Calcium Selenide and its container must be disposed of as hazardous
waste.[1] Collect and reclaim or dispose of the material in sealed containers at a licensed
waste disposal site.[1] Do not allow the material to enter drains or waterways.[1][7] All
disposal activities must be in accordance with local, regional, national, and international
regulations.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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